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Compound of Interest

Compound Name: Isopropyl 3,4,5-trihydroxybenzoate

CAS No.: 1138-60-9

Cat. No.: B073788
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Executive Summary
Isopropyl 3,4,5-trihydroxybenzoate, commonly known as Isopropyl Gallate (IPG), is a semi-

synthetic ester of gallic acid. While often overshadowed by its medium-chain counterparts (e.g.,

octyl gallate) in direct antimicrobial efficacy, IPG occupies a unique pharmacological niche. Its

branched alkyl chain confers distinct solubility and steric properties that enhance bioavailability

and specific enzyme inhibition (e.g., Leishmania pteridine reductase) compared to the parent

gallic acid. This guide analyzes the molecular mechanics, synthesis, and biological applications

of IPG, providing a blueprint for its utilization in drug discovery.

Chemical Identity & Pharmacophore Analysis
The pharmacological activity of IPG is dictated by two distinct structural domains: the

hydrophilic "head" and the lipophilic "tail."
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Property Specification

IUPAC Name Propan-2-yl 3,4,5-trihydroxybenzoate

Common Name Isopropyl Gallate (IPG)

Molecular Formula C₁₀H₁₂O₅

Molecular Weight 212.20 g/mol

LogP (Predicted) ~1.6 - 1.9

H-Bond Donors 3 (Phenolic hydroxyls)

H-Bond Acceptors 5

Pharmacophore Decomposition
The Galloyl Moiety (Head): The 3,4,5-trihydroxybenzene ring is the engine of biological

activity. It functions as a potent radical scavenger (antioxidant) and a hydrogen-bond donor

for protein binding sites (e.g., bacterial FtsZ, trypanosomal PTR1).

The Isopropyl Ester (Tail): The esterification of the carboxylic acid with isopropanol increases

lipophilicity relative to gallic acid. Unlike linear alkyl chains (propyl, octyl), the branched

isopropyl group adds steric bulk, which influences binding affinity in restricted enzymatic

pockets and alters membrane partition coefficients.

Structure-Activity Relationship (SAR) Analysis
The efficacy of alkyl gallates follows a non-linear trajectory based on alkyl chain length and

branching. IPG sits at the transition point between high water solubility (Gallic Acid) and high

membrane disruption (Octyl/Dodecyl Gallate).

The "Cutoff" Effect and Lipophilicity
Antimicrobial and cytotoxic activity in alkyl gallates typically follows a parabolic curve, peaking

at chain lengths of C8–C10 (Octyl/Decyl).

Mechanism: Longer chains act as surfactants, inserting into and disrupting lipid bilayers.
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IPG Position: With a C3 chain, IPG lacks the hydrophobicity to cause massive membrane

disruption on its own. However, its moderate lipophilicity allows it to cross membranes

without destroying them, enabling it to reach intracellular targets (e.g., enzymes, DNA) that

gallic acid cannot reach due to polarity.

Branching: Isopropyl vs. n-Propyl
While n-propyl gallate is a common food antioxidant, the isopropyl isomer exhibits distinct

biological advantages in specific contexts:

Enzymatic Fit: In Leishmania major, IPG shows superior inhibition of Pteridine Reductase 1

(PTR1) compared to ethyl gallate. The branched isopropyl group likely provides a tighter

hydrophobic interaction within the enzyme's active site.

Solubility: The branched chain disrupts crystal packing, potentially enhancing solubility in

diverse formulation matrices compared to linear analogs.

The Pyrogallol Trigger
The three adjacent hydroxyl groups are non-negotiable for activity.

Pro-oxidant Action: In the presence of metal ions (Cu²⁺, Fe³⁺) often found in cancer cells, the

pyrogallol moiety auto-oxidizes, generating superoxide anions (O₂•⁻) and hydrogen peroxide

(H₂O₂), leading to apoptosis.

Metal Chelation: IPG sequesters essential metal cofactors, starving metalloenzymes.

Visualization: SAR Logic Map
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Figure 1: Functional decomposition of Isopropyl Gallate. The head group drives reactivity, while

the tail modulates access and steric fit.

Biological Applications & Mechanisms
Antileishmanial Activity (Primary Application)
IPG has emerged as a potent agent against Leishmania major, a protozoan parasite. Unlike

general antibacterials, this activity relies on specific enzyme inhibition rather than membrane

lysis.

Target: Pteridine Reductase 1 (PTR1). Leishmania is a pteridine auxotroph; inhibiting PTR1

induces lethal folate starvation.

Data:

Promastigotes IC50: 90.8 µM

Amastigotes (intracellular form) IC50: 13.45 µM

Note: The lower IC50 in amastigotes suggests IPG effectively penetrates host

macrophages to target the parasite.

Antibacterial Synergy
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IPG is less potent than Octyl Gallate as a standalone antibiotic but acts as a powerful

synergist.

Mechanism: It perturbs the bacterial cell wall sufficiently to allow other antibiotics (e.g., β-

lactams) to enter.

Target: Bacterial FtsZ (cell division protein). The galloyl head binds FtsZ, inhibiting assembly,

while the isopropyl tail assists in crossing the Gram-negative outer membrane.

Anticancer (Apoptosis Induction)
IPG induces apoptosis in cancer lines (e.g., HeLa, MCF-7) via the "Trojan Horse" mechanism.

Entry: The isopropyl ester allows passive diffusion across the plasma membrane.

Activation: Intracellular esterases may hydrolyze IPG back to Gallic Acid, or the intact

molecule interacts with mitochondria.

ROS Storm: The pyrogallol group generates ROS, collapsing the mitochondrial membrane

potential and triggering Caspase-3 mediated apoptosis.

Visualization: Mechanism of Action[2]
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Figure 2: Multi-target mechanism of action for IPG across different pathogen types.

Experimental Protocols
Synthesis of Isopropyl Gallate (Fischer Esterification)
Rationale: Acid-catalyzed esterification is the industry standard for high yield and purity. This

protocol uses excess alcohol to drive the equilibrium (Le Chatelier's principle).
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Reagents: Gallic Acid (anhydrous), Isopropanol (solvent/reactant), Concentrated H₂SO₄

(catalyst).

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Dissolution: Dissolve 5.0 g (29.4 mmol) of Gallic Acid in 50 mL of Isopropanol.

Catalysis: Slowly add 1.0 mL of concentrated H₂SO₄ dropwise while stirring.

Reflux: Heat the mixture to reflux (approx. 83°C) for 24 hours. Monitor progress via TLC

(Mobile phase: Ethyl Acetate/Hexane 1:1).

Workup:

Evaporate excess isopropanol under reduced pressure (Rotavap).

Dissolve the residue in 50 mL Ethyl Acetate.

Wash with Saturated NaHCO₃ (3 x 20 mL) to remove unreacted acid.

Wash with Brine (1 x 20 mL).

Dry organic layer over anhydrous Na₂SO₄.

Purification: Recrystallize from chloroform or purify via silica gel column chromatography.

Validation: Verify structure via ¹H-NMR (Characteristic isopropyl septet at ~5.1 ppm).

DPPH Radical Scavenging Assay (Antioxidant
Validation)
Rationale: This assay validates the integrity of the pyrogallol head group.

Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

Treatment: Prepare serial dilutions of IPG (10–100 µM) in methanol.
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Incubation: Mix 1 mL of IPG solution with 1 mL of DPPH solution. Incubate in the dark at

room temperature for 30 minutes.

Measurement: Measure absorbance at 517 nm.

Calculation: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] × 100.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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